Cas no 50558-68-4 (Naphthalene, 2,3-dimethyl-1,5-dinitro-)
50558-68-4 structure
Product Name:Naphthalene, 2,3-dimethyl-1,5-dinitro-
CAS No:50558-68-4
MF:C12H10N2O4
MW:246.218802928925
CID:364655
PubChem ID:71366537
Update Time:2025-04-19
Naphthalene, 2,3-dimethyl-1,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 2,3-dimethyl-1,5-dinitro-
- 2,3-dimethyl-1,5-dinitronaphthalene
- DTXSID10789894
- 50558-68-4
-
- Inchi: 1S/C12H10N2O4/c1-7-6-10-9(12(8(7)2)14(17)18)4-3-5-11(10)13(15)16/h3-6H,1-2H3
- InChI Key: RBIWESZQYSLIPW-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)C(C)=CC2C(=CC=CC=21)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 246.0641
- Monoisotopic Mass: 246.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 86.28
Naphthalene, 2,3-dimethyl-1,5-dinitro- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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